Cas no 885518-80-9 (6-iodo-1H-indazole-3-carbaldehyde)

6-iodo-1H-indazole-3-carbaldehyde structure
885518-80-9 structure
Product Name:6-iodo-1H-indazole-3-carbaldehyde
CAS No:885518-80-9
MF:C8H5IN2O
MW:272.042573690414
CID:890416
PubChem ID:24728227
Update Time:2025-04-19

6-iodo-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-IODO-3-(1H)INDAZOLE CARBOXALDEHYDE
    • 1H-Indazole-3-carboxaldehyde, 6-iodo-
    • 6-iodo-1H-indazole-3-carbaldehyde
    • CS-0180884
    • 6-Iodo-1H-indazole-3-carboxaldehyde
    • SB16297
    • 885518-80-9
    • 6-iodo-2H-indazole-3-carbaldehyde
    • AMY9909
    • MDL: MFCD07781456
    • Inchi: 1S/C8H5IN2O/c9-5-1-2-6-7(3-5)10-11-8(6)4-12/h1-4H,(H,10,11)
    • InChI Key: IXELIHXOKMAQCO-UHFFFAOYSA-N
    • SMILES: IC1C=CC2=C(C=O)NN=C2C=1

Computed Properties

  • Exact Mass: 271.94500
  • Monoisotopic Mass: 271.945
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • XLogP3: 2

Experimental Properties

  • Density: 2.111±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),
  • PSA: 45.75000
  • LogP: 1.98000

6-iodo-1H-indazole-3-carbaldehyde Security Information

  • Storage Condition:(BD447614)

6-iodo-1H-indazole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I719668-1mg
6-Iodo-3-(1H)indazole carboxaldehyde
885518-80-9
1mg
$ 50.00 2022-06-04
TRC
I719668-2mg
6-Iodo-3-(1H)indazole carboxaldehyde
885518-80-9
2mg
$ 65.00 2022-06-04
TRC
I719668-10mg
6-Iodo-3-(1H)indazole carboxaldehyde
885518-80-9
10mg
$ 135.00 2022-06-04
Chemenu
CM150845-1g
6-iodo-1H-indazole-3-carbaldehyde
885518-80-9 97%
1g
$426 2021-08-05
Chemenu
CM150845-1g
6-iodo-1H-indazole-3-carbaldehyde
885518-80-9 97%
1g
$*** 2023-03-31
Ambeed
A213488-1g
6-Iodo-1H-indazole-3-carbaldehyde
885518-80-9 98%
1g
$639.0 2025-02-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ4025-1G
6-iodo-1H-indazole-3-carbaldehyde
885518-80-9 95%
1g
¥ 2,758.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1251554-1g
6-Iodo-1H-indazole-3-carbaldehyde
885518-80-9 98%
1g
¥3009.00 2024-04-27
Ambeed
A213488-50mg
6-Iodo-1H-indazole-3-carbaldehyde
885518-80-9 98%
50mg
$128.0 2025-04-15
Ambeed
A213488-250mg
6-Iodo-1H-indazole-3-carbaldehyde
885518-80-9 98%
250mg
$412.0 2025-04-15

6-iodo-1H-indazole-3-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:885518-80-9)6-iodo-1H-indazole-3-carbaldehyde
Order Number:A1060423
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:53
Price ($):554.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:885518-80-9)6-iodo-1H-indazole-3-carbaldehyde
A1060423
Purity:99%
Quantity:1g
Price ($):554.0
Email